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Compound of Interest

Compound Name: Resomelagon

Cat. No.: B12391090 Get Quote

Introduction

Resomelagon, also known as AP1189, is a potent, orally active small molecule that functions

as a biased agonist for the melanocortin type 1 (MC1) and type 3 (MC3) receptors.[1][2][3][4]

By selectively activating these receptors, Resomelagon triggers pro-resolving cellular

pathways, including the induction of ERK1/2 phosphorylation and calcium (Ca2+) mobilization.

[1] This mechanism contributes to its anti-inflammatory properties, such as inhibiting the

release of pro-inflammatory cytokines like TNF-α and enhancing efferocytosis (the clearance of

apoptotic cells by phagocytes).[1][4] These characteristics make Resomelagon a valuable

compound for research in chronic inflammatory conditions, such as rheumatoid arthritis, and

obesity.[1][5]

Proper preparation of stock solutions is critical for ensuring the accuracy and reproducibility of

experimental results. Dimethyl sulfoxide (DMSO) is a common solvent for dissolving

Resomelagon for in vitro and in vivo studies. This document provides detailed protocols for the

preparation, storage, and handling of Resomelagon stock solutions using DMSO.

Data Presentation
Quantitative data for Resomelagon is summarized in the tables below for easy reference.

Table 1: Physical and Chemical Properties of Resomelagon

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12391090?utm_src=pdf-interest
https://www.benchchem.com/product/b12391090?utm_src=pdf-body
https://www.medchemexpress.com/resomelagon.html
https://synapse.patsnap.com/drug/2a404d1dc9514a0999f3a01bd5714089
https://adisinsight.springer.com/drugs/800055068
https://acrabstracts.org/abstract/efficacy-and-safety-of-the-biased-melanocortin-receptor-agonist-ap1189-resomelagon-in-combination-with-methotrexate-in-dmard-naive-rheumatoid-arthritis-patients-the-expand-trial/
https://www.benchchem.com/product/b12391090?utm_src=pdf-body
https://www.medchemexpress.com/resomelagon.html
https://www.medchemexpress.com/resomelagon.html
https://acrabstracts.org/abstract/efficacy-and-safety-of-the-biased-melanocortin-receptor-agonist-ap1189-resomelagon-in-combination-with-methotrexate-in-dmard-naive-rheumatoid-arthritis-patients-the-expand-trial/
https://www.benchchem.com/product/b12391090?utm_src=pdf-body
https://www.medchemexpress.com/resomelagon.html
https://storage.mfn.se/b3a11449-1ac0-4915-9fe6-6edc0635bcf9/synact-pharma-presents-positive-clinical-data-on-resomelagon-ap1189-supporting-development-for-the-treatment-of-ra-at-acr-convergence.pdf
https://www.benchchem.com/product/b12391090?utm_src=pdf-body
https://www.benchchem.com/product/b12391090?utm_src=pdf-body
https://www.benchchem.com/product/b12391090?utm_src=pdf-body
https://www.benchchem.com/product/b12391090?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12391090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Synonyms AP1189, AP-1189 free base[6]

Molecular Formula C₁₄H₁₄N₆O₂[6]

Molecular Weight 298.30 g/mol [6]

| Mechanism of Action | Agonist of Melanocortin Receptor 1 (MC1) and 3 (MC3)[1][3] |

Table 2: Preparation Guide for Resomelagon Stock Solutions in DMSO

Desired
Concentration

Mass for 1 mL
Volume

Mass for 5 mL
Volume

Mass for 10 mL
Volume

1 mM 0.30 mg 1.50 mg 3.00 mg

5 mM 1.50 mg 7.50 mg 15.00 mg

10 mM 3.00 mg 15.00 mg 30.00 mg

Calculations are based on a molecular weight of 298.30 g/mol .

Table 3: Storage and Stability of Resomelagon Stock Solutions

Parameter Recommendation

Solvent DMSO

Storage Temperature -20°C or -80°C[1]

Short-term Stability Up to 1 month at -20°C (protect from light)[1]

Long-term Stability Up to 6 months at -80°C (protect from light)[1]

Freeze-Thaw Cycles
Minimize; prepare aliquots to avoid repeated

cycles[1]

| Handling | Use newly opened or anhydrous DMSO for best results[1] |
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Experimental Protocols
Materials and Equipment

Resomelagon (AP1189) powder

Anhydrous, high-purity Dimethyl sulfoxide (DMSO)

Polyethylene glycol 300 (PEG300)

Tween-80

Saline (0.9% NaCl in ddH₂O)

Sterile microcentrifuge tubes or cryovials

Analytical balance

Vortex mixer

Sonicator (optional, for aiding dissolution)

Pipettes and sterile filter tips

Protocol 1: Preparation of High-Concentration Resomelagon Stock Solution in DMSO (e.g., 50

mg/mL)

This protocol describes the preparation of a concentrated primary stock solution that can be

diluted for various applications.

Weighing: Accurately weigh the desired amount of Resomelagon powder using an analytical

balance in a sterile weighing boat or directly into a sterile tube. For example, weigh 50 mg of

Resomelagon.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube. To prepare a

50 mg/mL solution with 50 mg of powder, add 1 mL of DMSO.
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Dissolution: Tightly cap the tube and vortex thoroughly until the powder is completely

dissolved. If precipitation or difficulty in dissolving occurs, gentle heating and/or sonication

can be used to aid dissolution.[1]

Aliquoting and Storage: To prevent degradation from repeated freeze-thaw cycles, dispense

the stock solution into single-use aliquots in sterile cryovials.[1] Store the aliquots as

recommended in Table 3 (-20°C for short-term or -80°C for long-term storage), protected

from light.[1]

Protocol 2: Preparation of an In Vivo Working Solution

This protocol provides an example of how to dilute the DMSO stock solution into a vehicle

suitable for oral administration in animal studies. This formulation consists of 10% DMSO, 40%

PEG300, 5% Tween-80, and 45% Saline.[1]

Initial Mixture: In a sterile tube, combine the DMSO stock solution and PEG300. For

example, to prepare 1 mL of a final working solution, add 100 µL of a 50 mg/mL

Resomelagon DMSO stock to 400 µL of PEG300. Mix thoroughly.

Add Surfactant: Add Tween-80 to the mixture. Following the example, add 50 µL of Tween-

80 and mix until the solution is homogeneous.

Final Dilution: Add Saline to reach the final volume. To complete the 1 mL formulation, add

450 µL of Saline and mix thoroughly. The final concentration in this example would be 5

mg/mL.

Protocol 3: Preparation of an In Vitro Working Solution

This protocol outlines the dilution of the DMSO stock for use in cell-based assays.

Intermediate Dilution (Optional): Depending on the final concentration required, it may be

necessary to perform one or more serial dilutions of the primary DMSO stock using sterile

cell culture medium.

Final Dilution: Directly add a small volume of the DMSO stock (or intermediate dilution) to the

pre-warmed cell culture medium to achieve the desired final concentration. For example, to
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achieve a 10 µM final concentration in 10 mL of medium, add 2 µL of a 50 mM DMSO stock

solution.

DMSO Concentration Check: Ensure the final concentration of DMSO in the culture medium

is non-toxic to the cells being used. Typically, this is kept below 0.5%, and ideally below

0.1%.

Application: Mix the medium gently and apply it to the cells as per the experimental design.
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Caption: Signaling pathway of Resomelagon via Melanocortin Receptors.
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Caption: Workflow for preparing Resomelagon stock and working solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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